Cas no 142273-60-7 (1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI))

1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI) structure
142273-60-7 structure
Product Name:1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI)
CAS No:142273-60-7
MF:C26H20O8
MW:460.432208061218
CID:192733
PubChem ID:3072350
Update Time:2025-04-19

1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI)
    • 1,7-dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylic acid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester
    • 1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)-
    • dimethyl 1,10-dioxo-3,8-diphenyl-4,7-dioxadispiro[4.0.4<sup>6</sup>.2<sup>5</sup>]dodeca-2,8-diene-11,12-dicarboxylate
    • AKOS001708112
    • dimethyl 4,10-dioxo-2,8-diphenyl-1,7-dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylate
    • EU-0018228
    • DTXSID40931400
    • SR-01000518351
    • Oprea1_513993
    • Dimethyl 4,10-dioxo-2,8-diphenyl-1,7-dioxadispiro[4.0.4~6~.2~5~]dodeca-2,8-diene-11,12-dicarboxylate
    • AB01331101-02
    • 142273-60-7
    • BRN 5838914
    • AKOS022014236
    • SR-01000518351-1
    • NCGC00338770-01
    • 1,7-Dioxadispiro(4.0.4.2)dodeca-2,8-diene-11,12-dicarboxylic acid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5-alpha,6-alpha,11-alpha,12-alpha)-
    • Inchi: 1S/C26H20O8/c1-31-23(29)21-22(24(30)32-2)26(20(28)14-18(34-26)16-11-7-4-8-12-16)25(21)19(27)13-17(33-25)15-9-5-3-6-10-15/h3-14,21-22H,1-2H3
    • InChI Key: OBLAAFXTCWDHCU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=CC(C21C(C(=O)OC)C(C(=O)OC)C12C(C=C(C2C=CC=CC=2)O1)=O)=O

Computed Properties

  • Exact Mass: 460.1158
  • Monoisotopic Mass: 460.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 889
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.43g/cm3
  • Boiling Point: 612.7ºC at 760mmHg
  • Flash Point: 264.4ºC
  • Refractive Index: 1.646
  • PSA: 105.2
  • LogP: 2.33680
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